
An In-depth Technical Guide to 2-Methoxyethyl
Methanesulfonate

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2-Methoxyethyl methanesulfonate

CAS No.: 175172-61-9

Cat. No.: B066590

Get Quote

CAS Number: 16427-44-4

This technical guide provides a comprehensive overview of 2-Methoxyethyl
methanesulfonate, a versatile reagent in organic synthesis. The document is intended for

researchers, scientists, and professionals in drug development, offering detailed information on

its chemical properties, synthesis, applications, and predicted biological activities.

Chemical and Physical Properties
2-Methoxyethyl methanesulfonate, also known as methanesulfonic acid 2-methoxyethyl

ester, is an organic compound featuring both an ether and a sulfonate functional group.[1] It is

typically a colorless to pale yellow liquid.[1] The presence of the methanesulfonate group

makes it an excellent leaving group in nucleophilic substitution reactions, while the methoxy

group influences its reactivity and solubility.[1] It is soluble in water and various organic

solvents.[1]

Table 1: Physical and Chemical Properties of 2-Methoxyethyl Methanesulfonate
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Property Value Source(s)

CAS Number 16427-44-4 [1][2][3][4]

Molecular Formula C₄H₁₀O₄S [1][3][4][5]

Molecular Weight 154.18 g/mol [3][4][5]

Appearance
Colorless to light yellow/orange

clear liquid
[1][3]

Boiling Point 126 °C / 12 mmHg [2][3]

Density 1.25 g/cm³ [2][3]

Refractive Index 1.425 - 1.434 [2][3]

Storage Temperature

Room Temperature

(Recommended <15°C in a

cool, dark place) or

Refrigerator

[3]

Purity >95%, >97% (GC) [2]

SMILES O(S(C)(=O)=O)CCOC [1][5]

InChI Key
BCKAHDGFNHDQST-

UHFFFAOYSA-N
[1]

Safety and Hazard Information
2-Methoxyethyl methanesulfonate is classified as hazardous. It is harmful if swallowed and

can cause skin, eye, and respiratory irritation.[3][6] Appropriate personal protective equipment

should be used when handling this chemical.

Table 2: GHS Hazard and Precautionary Statements
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Category Code Description Source(s)

Pictogram
GHS07 (Exclamation

Mark)
[3]

Signal Word Warning [3]

Hazard Statements H302 Harmful if swallowed [3][6]

H315 Causes skin irritation [6]

H319
Causes serious eye

irritation
[6]

H332 Harmful if inhaled [3]

H335
May cause respiratory

irritation
[6]

Precautionary

Statements
P261

Avoid breathing

dust/fume/gas/mist/va

pours/spray

[3]

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection

[3]

P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing

[3]

Applications in Organic Synthesis
2-Methoxyethyl methanesulfonate serves as a key reagent in various synthetic applications

due to its reactive nature.
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Alkylation Agent: The methanesulfonate moiety is an excellent leaving group, making the

compound a proficient alkylating agent for introducing the 2-methoxyethyl group onto various

nucleophiles in substitution reactions.[1]

Polymer Chemistry: It is utilized in the ring-opening polymerization of lactide.[3]

Pharmaceutical Synthesis: The compound is used in the synthesis of acetylcholine receptor

ligands.[3] For instance, it has been used to synthesize intermediates like 2-methoxy-4-(2-

methoxyethoxy)-1-nitrobenzene, a precursor for more complex molecules.[3]

General Materials: It finds use as an epoxy resin active diluent, a stabilizer for chlorinated

compounds, and in fabric finishing agents, coatings, and adhesives.[7]

Experimental Protocols
A common method for synthesizing 2-Methoxyethyl methanesulfonate involves the reaction

of 2-methoxyethanol with methanesulfonyl chloride in the presence of a base like triethylamine.

[3]

Experimental Details:

Reactants: 2-methoxyethanol (0.8 mL), methanesulfonyl chloride (1.3 mL), triethylamine (2

mL).[3]

Solvent: Dichloromethane (50 mL).[3]

Procedure:

A solution of 2-methoxyethanol in dichloromethane is cooled to 0°C in an ice bath.[3]

Methanesulfonyl chloride and triethylamine are added slowly and dropwise to the cooled

solution.[3]

After 5 minutes, the ice bath is removed, and the reaction mixture is warmed to room

temperature and stirred for 1 hour.[3]

Upon completion, the reaction is quenched and washed sequentially with 1.0 N NaOH

solution and saturated saline.[3]
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The organic layer is dried with anhydrous magnesium sulfate and concentrated under

reduced pressure to yield the product as an oil in quantitative yield.[3]
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Workflow for Synthesis of 2-Methoxyethyl Methanesulfonate

Reactants & Solvent

Reaction & Workup Final Product

2-Methoxyethanol

1. Combine Reactants
in DCM at 0°C

Methanesulfonyl Chloride

Triethylamine

Dichloromethane (DCM)

2. Stir at RT
for 1 hour

Warm to RT
3. Wash with

NaOH and Brine

Quench
4. Dry over MgSO₄

& Concentrate
2-Methoxyethyl

Methanesulfonate (Oil)
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General Nucleophilic Substitution Workflow

Combine 2-Methoxyethyl Methanesulfonate,
Nucleophile (Phenol), and Base (Cs₂CO₃)

in Solvent (2-Butanone)

Reflux for 19 hours

Heat

Cool to Room Temperature

Filter and Concentrate

Purify via Column Chromatography

Final Product (Ether)
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Predicted DNA Alkylation and Damage Response Pathway

2-Methoxyethyl
Methanesulfonate
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MMS-Induced p53-Independent Apoptosis Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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